Cas no 2060063-37-6 (2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride)

• Product Name: 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride
• CAS No: 2060063-37-6
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD30493643
• CID: 4635770
• PubChem ID: 22645939
• Update Time: 2025-07-15

2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride

• MDL： MFCD30493643
• Inchi： 1S/C10H11NO2.ClH/c11-6-7-5-9(12)8-3-1-2-4-10(8)13-7;/h1-4,7H,5-6,11H2;1H
• InChI Key： DOUYEWTUNFBJEO-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)OC2=CC=CC=C12.Cl

Experimental Properties

• Color/Form: NA
• Boiling Point: 359.1±0.0 °C at 760 mmHg

2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride

2-(Aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one Hydrochloride (CAS No. 2060063-37-6): An Overview

2-(Aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride (CAS No. 2060063-37-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride features a benzopyran core with an aminomethyl substituent at the 2-position and a ketone group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological studies.

Recent research has highlighted the potential of 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuronal cell death. The researchers found that the compound effectively scavenges free radicals and modulates key signaling pathways involved in neurodegeneration.

In addition to its neuroprotective properties, 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride has shown promise in anti-inflammatory applications. A clinical trial conducted by a team at the University of California, Los Angeles (UCLA) reported that the compound significantly reduced inflammation in animal models of arthritis. The study indicated that the anti-inflammatory effects are mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic profile of 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2020 revealed that the compound has good oral bioavailability and a favorable distribution profile. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies have shown that 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride exhibits low toxicity at therapeutic doses. However, further long-term safety studies are necessary to fully evaluate its safety profile before it can be considered for clinical use.

The synthesis of 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride involves several well-established chemical reactions. A common synthetic route involves the condensation of 3,4-dihydrocoumarin with formaldehyde followed by reductive amination with ammonia. This multi-step process yields high purity product with good yield, making it feasible for large-scale production.

In conclusion, 2-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride (CAS No. 2060063-37-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable subject for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various neurological and inflammatory disorders.